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Compound of Interest

Compound Name: 2-Ethyl-6-methylphenol

Cat. No.: B167550

An In-depth Technical Guide to 2-Ethyl-6-methylphenol

This technical guide provides a comprehensive overview of 2-Ethyl-6-methylphenol, a
significant alkylphenol compound. It is intended for researchers, scientists, and professionals in
drug development, offering detailed information on its properties, relevant experimental
protocols, and safety guidelines. This document has been compiled to serve as a vital resource
for laboratory and research applications.

Chemical Identity and Properties

2-Ethyl-6-methylphenol, also known as 6-Ethyl-o-cresol, is an aromatic organic compound. It
has been identified as a component in the tumorigenic neutral subfraction of cigarette smoke
condensate and is recognized for its insecticidal and bactericidal properties.[1][2][3][4]

Table 1: Chemical Identifiers for 2-Ethyl-6-methylphenol
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Identifier

Value

CAS Number

1687-64-5[5][6][7]

Molecular Formula

CoH120[1][5][6][7]

Molecular Weight 136.19 g/mol [1][5][6][7][8]
IUPAC Name 2-ethyl-6-methylphenol
6-Ethyl-o-cresol, 6-Ethyl-ortho-cresol, Phenol, 2-
Synonyms
ethyl-6-methyl-[5]
InChl Key CIRRFAQIWQFQSS-UHFFFAOYSA-N
SMILES OC1=C(C)C=CcC=C1CC(C[7]

Table 2: Physicochemical Properties of 2-Ethyl-6-methylphenol

Property Value
Light yellow to brown clear liquid or Orange
Appearance _
liquid[6]
Purit Commercially available at 297%, >98.0% (GC),
uri
Y and =99% (GC)[6][7]
N ) 209.80 °C at 760 mmHg (estimated)[5], 94-100
Boiling Point .
°C at 15 mmHg[1][6], 214 °C (literature)[9]
Melting Point -91 °C (literature)[9], 48.26 °C (estimated)[1]
Density 0.9809 g/cm? (estimated)[1]
Flash Point 90.70 °C (195.00 °F) - closed cup (estimated)[5]

Vapor Pressure

0.1 mmHg at 25 °C (estimated)[5]

Solubility

Soluble in DMSO (100 mg/mL)[2]

Safety and Handling
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2-Ethyl-6-methylphenol is classified as a hazardous substance and requires careful handling
in a laboratory setting.

Table 3: GHS Hazard and Precautionary Statements

Category Statement

H302: Harmful if swallowed.[10]H315: Causes
skin irritation.[9]JH319: Causes serious eye

Hazard Statements irritation.[9]H335: May cause respiratory
irritation.[9]H410: Very toxic to aquatic life with
long lasting effects.[10]

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.[9]P264: Wash
skin thoroughly after handling.[10]P270: Do not
eat, drink or smoke when using this product.
[L0]P273: Avoid release to the environment.
[10]P301 + P312: IF SWALLOWED: Call a
POISON CENTER or doctor/physician if you
feel unwell.[10]P305 + P351 + P338: IF IN

EYES: Rinse cautiously with water for several

Precautionary Statements

minutes. Remove contact lenses, if present and
easy to do. Continue rinsing.[9]P405: Store
locked up.[9]P501: Dispose of
contents/container to an approved waste

disposal plant.[10]

Proper personal protective equipment (PPE), including gloves and eye protection, should be
used when handling this chemical.[9] Work should be conducted in a well-ventilated area or
under a fume hood.[9]

Experimental Protocols

While specific synthesis protocols for 2-Ethyl-6-methylphenol were not found in the provided
search results, a general workflow for the synthesis of related phenolic compounds can be
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inferred. Additionally, detailed protocols for the preparation of stock solutions for experimental

use are available.

General Synthetic Workflow for Alkylphenols

The synthesis of alkylphenols such as 2-Ethyl-6-methylphenol can often be achieved through
electrophilic aromatic substitution reactions on a precursor phenol (e.g., o-cresol). A
generalized workflow is depicted below.
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Caption: A generalized workflow for the synthesis and purification of an alkylphenol.
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Stock Solution Preparation for In-Vivo/ln-Vitro Studies

For biological experiments, preparing a clear and stable stock solution is critical. The following
protocols have been established for 2-Ethyl-6-methylphenol.[3] To enhance solubility, it is
recommended to warm the solution to 37°C and use sonication.[2][3]

Protocol 1: General Purpose Vehicle

e Add solvents sequentially to the solute.

e Use 10% DMSO by volume.

e Add 40% PEG300 by volume.

e Add 5% Tween-80 by volume.

o Complete to the final volume with 45% saline.

e This method yields a clear solution with a solubility of at least 2.5 mg/mL (18.36 mM).[3]

Protocol 2: SBE--CD Vehicle

Add solvents sequentially to the solute.

Use 10% DMSO by volume.

Complete to the final volume with 90% (20% SBE-B-CD in Saline).

This method also results in a clear solution with a solubility of at least 2.5 mg/mL (18.36
mM).[3]

Protocol 3: Oil-Based Vehicle

e Add solvents sequentially to the solute.

e Use 10% DMSO by volume.

o Complete to the final volume with 90% Corn Oil.
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e This protocol provides a clear solution with a solubility of at least 2.5 mg/mL (18.36 mM).[3]
Storage of Stock Solutions:
* For long-term storage, aliquots should be stored at -80°C and used within 6 months.[2][3]

« For short-term storage, solutions can be kept at -20°C and should be used within 1 month.[2]

[3]
 Itis advised to prepare working solutions for in-vivo experiments fresh on the day of use.[3]

Logical Workflow for Safety and First Aid

The following diagram outlines the logical steps for handling and responding to accidental
exposure to 2-Ethyl-6-methylphenol, based on its safety data sheet.[9][10]

Safe Handling Procedures Accidental Exposure Response

Wear Appropriate PPE
(Gloves, Goggles)

Exposure Event
\d

Use in Well-Ventilated Area Inhalation
(Fume Hood)

Y

Avoid Inhalation, Skin,
and Eye Contact

Skin Contact Eye Contact

Rinse cautiously with water Rinse mouth.
for at least 15 minutes. Do NOT induce vomiting.
Remove contact lenses. Call Poison Center.

First Aid Measures

Move to Fresh Air.
If breathing is difficult, give oxygen.

Remove contaminated clothing.
Wash skin with soap and water.

Seek Immediate
Medical Attention
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Caption: A flowchart outlining safety precautions and first aid procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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